![molecular formula C18H21FN4O4 B2412681 N-(2,4-Dimethoxyphenyl)-4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide CAS No. 2380085-35-6](/img/structure/B2412681.png)
N-(2,4-Dimethoxyphenyl)-4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-Dimethoxyphenyl)-4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide, commonly known as DFP-10825, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of piperidine-based compounds and has been found to exhibit promising biological activities.
Mechanism of Action
DFP-10825 exerts its biological activities by inhibiting specific enzymes and proteins. It has been found to inhibit the activity of DNA polymerase, which is essential for the replication of viruses and cancer cells. It also inhibits the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. Moreover, DFP-10825 has been found to activate the AMP-activated protein kinase pathway, which is involved in the regulation of cellular energy homeostasis.
Biochemical and Physiological Effects:
DFP-10825 has been found to exhibit several biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the expression of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of several diseases. Moreover, DFP-10825 has been found to improve mitochondrial function and reduce oxidative stress, which are important factors in the aging process.
Advantages and Limitations for Lab Experiments
DFP-10825 has several advantages for lab experiments. It exhibits potent biological activities at low concentrations and has a high degree of selectivity towards specific enzymes and proteins. Moreover, it has a favorable pharmacokinetic profile and can be administered orally. However, DFP-10825 has some limitations for lab experiments. It is a relatively new compound, and its safety and toxicity profiles are not well-established. Moreover, its mechanism of action is not fully understood, and further studies are required to elucidate its biological activities.
Future Directions
DFP-10825 has several potential future directions for scientific research. It can be further optimized to improve its potency and selectivity towards specific enzymes and proteins. Moreover, it can be used in combination with other drugs to enhance its therapeutic efficacy. Furthermore, DFP-10825 can be used in animal models to investigate its pharmacological properties and potential therapeutic applications. Lastly, DFP-10825 can be used as a tool compound to study the biological pathways that it targets and to identify novel drug targets for the treatment of various diseases.
Conclusion:
In conclusion, DFP-10825 is a promising compound that exhibits potent biological activities and has the potential to be used in the treatment of various diseases. Its synthesis method has been optimized to obtain a high yield of pure compound. It exerts its biological activities by inhibiting specific enzymes and proteins and has several advantages for lab experiments. Moreover, DFP-10825 has several potential future directions for scientific research, and further studies are required to fully elucidate its biological activities and therapeutic applications.
Synthesis Methods
The synthesis of DFP-10825 is a complex process that involves several steps. The first step is the synthesis of 4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxylic acid, which is then reacted with N-(2,4-dimethoxyphenyl)amine to obtain DFP-10825. The synthesis method has been optimized to obtain a high yield of pure compound.
Scientific Research Applications
DFP-10825 has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells. It has also been found to have antiviral activity against herpes simplex virus and human cytomegalovirus. Moreover, DFP-10825 has been found to exhibit neuroprotective activity and has the potential to be used in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O4/c1-25-14-3-4-15(16(9-14)26-2)22-18(24)23-7-5-13(6-8-23)27-17-20-10-12(19)11-21-17/h3-4,9-11,13H,5-8H2,1-2H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSKQKFAWQDYQBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)N2CCC(CC2)OC3=NC=C(C=N3)F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.